1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C10H17N5O
• Molecular Weight: 223.28 g/mol
• IUPAC Name: 1,3-dimethyl-5-piperazin-1-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H17N5O/c1-7-8(9(11)16)10(14(2)13-7)15-5-3-12-4-6-15/h12H,3-6H2,1-2H3,(H2,11,16)
• InChI Key: CNMFRPFYOIKCDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)N)N2CCNCC2)C

Description

1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide is a pyrazole-based compound characterized by a carboxamide group at position 4, a piperazine substituent at position 5, and methyl groups at positions 1 and 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide typically involves the reaction of 1,3-dimethyl-1H-pyrazole-4-carboxylic acid with piperazine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the process.

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where nucleophiles replace hydrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles like alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets. In medicinal applications, it may act by binding to enzymes or receptors, thereby modulating their activity. The compound’s structure allows it to form hydrogen bonds and hydrophobic interactions with its targets, influencing various biochemical pathways.

Comparison with Similar Compounds

Piperazine vs. Non-Piperazine Derivatives

The piperazine group in 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide distinguishes it from analogs like Isopyrazam and Sedaxane, which lack nitrogen-rich heterocycles. Piperazine enhances solubility and may confer affinity for neurological targets (e.g., serotonin or cannabinoid receptors), though direct evidence is absent in the provided data . In contrast, Isopyrazam and Sedaxane feature hydrophobic substituents (e.g., difluoromethyl, bicyclopropyl), optimizing them for membrane penetration in agricultural applications .

Carboxamide Positioning and Bioactivity

The carboxamide group at position 4 is conserved across many pyrazole derivatives. For example, 3-[[[5-(Aminocarbonyl)-1-methyl-3-propyl-1H-pyrazol-4-yl]amino]carbonyl]-4-propoxybenzene (CAS 139756-04-0) shares this feature but includes a propoxybenzene extension, likely enhancing its interaction with phosphodiesterase enzymes .

Research Findings and Limitations

Agricultural vs.

Synthetic Accessibility : The compound’s discontinued status in commercial catalogs () implies challenges in synthesis or scalability compared to well-established analogs like Isopyrazam.